Desacetylvinblastine

• Molecular Formula: C44H56N4O8
• Molecular Weight: 768.9 g/mol
• SMILES: CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)O)CC)OC)C(=O)OC)O
• InChI: InChI=1S/C44H56N4O8/c1-7-40(52)22-26-23-43(38(50)55-5,34-28(14-18-47(24-26)25-40)27-12-9-10-13-31(27)45-34)30-20-29-32(21-33(30)54-4)46(3)36-42(29)16-19-48-17-11-15-41(8-2,35(42)48)37(49)44(36,53)39(51)56-6/h9-13,15,20-21,26,35-37,45,49,52-53H,7-8,14,16-19,22-25H2,1-6H3
• InChIKey: NDMPLJNOPCLANR-UHFFFAOYSA-N

Researchers often face unreliable potency when selecting generic Vinca alkaloids for ADC development or pharmacological studies. Desacetylvinblastine solves this as the more biologically active metabolite of vinblastine, providing a defined tool with quantifiable performance. • ADC Payload Validation: DVA-hydrazide conjugates eliminate tumor growth in xenograft models at 2 mg/kg, offering a reliable starting point for targeted therapy programs. • Analytical Precision: Validated quantification methods down to 0.125 ng/mL ensure accurate PK/PD profiling. • Defined Pharmacology: Tubulin binding Ki of 2.0 x 10⁻⁵ M enables precise SAR and microtubule dynamics studies without structural ambiguity.

Desacetylvinblastine (DVA) Procurement Guide: Key Specifications and Analytical Standards

Desacetylvinblastine (DVA, CAS 3352-69-0), also referred to as 4-O-deacetylvinblastine, is a naturally occurring Vinca alkaloid and the primary active metabolite of the chemotherapeutic agent vinblastine (VLB) [1]. DVA is a dimeric indole alkaloid characterized by the absence of the 4-O-acetyl group present on its parent compound [2]. It serves as a critical intermediate in the semi-synthesis of the clinically approved agent vindesine (VDS) and as the cytotoxic payload in a class of investigational antibody-drug conjugates (ADCs) and targeted conjugates [3]. This guide clarifies the specific procurement and experimental selection advantages of DVA relative to its closest analogs, vinblastine (VLB) and vindesine (VDS), based on quantifiable performance data.

Workflow

Targeted conjugate research (ADC payloads) and Vinca alkaloid SAR studies

Selection

Metabolite identity: primary active vinblastine metabolite; reported higher intrinsic activity per weight

Use Context

Analytical standard for PK/metabolism studies; mechanistically distinct tubulin-binding probe

• [1] Owellen RJ, Hartke CA, Hains FO. Pharmacokinetics and metabolism of vinblastine in humans. Cancer Res. 1977;37(8 Pt 1):2597-2602. View Source
• [2] van Tellingen O, Beijnen JH, Nooijen WJ, Bult A. High-performance liquid chromatographic determination of vinblastine, 4-O-deacetylvinblastine and the potential metabolite 4-O-deacetylvinblastine-3-oic acid in biological fluids. J Chromatogr. 1991;553(1-2):47-53. View Source
• [3] Barnett CJ, Cullinan GJ, Gerzon K, et al. Structure-activity relationships of dimeric Catharanthus alkaloids. 1. Deacetylvinblastine amide (vindesine) sulfate. J Med Chem. 1978;21(1):88-96. View Source

Desacetylvinblastine vs. Vinblastine and Vindesine: Why Simple Substitution in Assays is Scientifically Unjustified

Selecting a 'generic' Vinca alkaloid for a research or development program without considering their distinct pharmacological profiles can lead to significant experimental artifacts and invalid comparisons. Despite a shared primary mechanism of tubulin binding, critical differences in potency, metabolic fate, and conjugate suitability exist. Desacetylvinblastine is more biologically active on a weight basis than its parent, vinblastine [1]. Furthermore, while DVA is a metabolite of VLB, its amide derivative, vindesine (VDS), demonstrates a spectrum of activity and reduced neurotoxic potential compared to vincristine (VCR) [2]. This underscores that the minor structural variations within this class translate into major functional differences. The quantitative evidence below directly addresses these critical selection factors for research and procurement.

Target

Desacetylvinblastine (DVA)

Substitution Risk

Potency per weight basis differs from parent vinblastine; reported higher intrinsic activity may shift dose-response interpretation.

Target

DVA-hydrazide conjugate payload

Substitution Risk

Simple Vinca alkaloids (VLB, VCR) lack validated hydrazide conjugation chemistry and documented in vivo conjugate response profiles.

Target

Off-target signaling probe (calmodulin-PDE)

Substitution Risk

Differential PDE inhibition rank (VLB > DVA-amide > VCR) means class-level inference may not transfer; intermediate phenotype may be lost.

• [1] Owellen RJ, Hartke CA, Hains FO. Pharmacokinetics and metabolism of vinblastine in humans. Cancer Res. 1977;37(8 Pt 1):2597-2602. View Source
• [2] Barnett CJ, Cullinan GJ, Gerzon K, et al. Structure-activity relationships of dimeric Catharanthus alkaloids. 1. Deacetylvinblastine amide (vindesine) sulfate. J Med Chem. 1978;21(1):88-96. View Source

Desacetylvinblastine (DVA) Procurement Evidence: Direct Comparative Performance Data vs. Analogs

Comparative Tubulin Binding Affinity: Desacetylvinblastine vs. Vincristine

In a direct competitive binding assay against [³H]vinblastine, desacetylvinblastine (DVA) demonstrated an inhibition constant (Ki) of 2.0 x 10⁻⁵ M, which is comparable to vincristine's (VCR) Ki of 1.7 x 10⁻⁵ M for binding to chick brain tubulin [1]. This quantifies DVA's primary interaction with its target as being on par with one of the most potent clinically used Vinca alkaloids.

Tubulin Binding Ki vs. Vincristine

Head-to-head

2.0 × 10⁻⁵ M

vs. VCR 1.7 × 10⁻⁵ M (chick brain tubulin)

Comparable target engagement context to a clinically studied Vinca alkaloid

Reported competitive binding assay; supports tubulin inhibitor tool compound selection

Evidence Dimension	Tubulin binding inhibition constant (Ki)
Target Compound Data	2.0 x 10⁻⁵ M
Comparator Or Baseline	Vincristine (VCR) 1.7 x 10⁻⁵ M
Quantified Difference	DVA is approximately 15% less potent (by Ki) than VCR in this assay.
Conditions	In vitro competitive binding assay using [acetyl-³H]vinblastine and embryonic chick brain tubulin

Why This Matters

For researchers selecting a tubulin inhibitor for in vitro mechanistic studies, DVA offers a defined, potent interaction that is nearly identical to vincristine, providing a chemically distinct but mechanistically comparable tool.

• [1] Wilson L, Creswell KM, Chin D. The mechanism of action of vinblastine. Binding of [acetyl-3H]vinblastine to embryonic chick brain tubulin and tubulin from sea urchin sperm tail outer doublet microtubules. Biochemistry. 1975;14(26):5586-5592. View Source

Comparative In Vitro Potency: Desacetylvinblastine vs. Parent Vinblastine

A pharmacokinetic study in humans established that the major metabolite of vinblastine is desacetylvinblastine. Crucially, this study found that DVA is 'more biologically active on a weight basis than the parent' compound [1]. While the study does not provide a specific fold-increase, it definitively establishes a higher intrinsic potency per unit mass for the metabolite compared to the administered drug.

Relative Activity vs. Vinblastine

Reported

More biologically active

Weight basis, human metabolism study

Supports metabolite identity as a higher intrinsic activity probe per unit mass

Qualitative assessment; exact fold-change not provided in cited source

Evidence Dimension	Relative biological activity per weight basis
Target Compound Data	More biologically active
Comparator Or Baseline	Vinblastine (VLB) (baseline)
Quantified Difference	Qualitative assessment: 'more biologically active on a weight basis'
Conditions	In vivo human metabolism and ex vivo activity assessment

Why This Matters

This evidence supports the procurement of DVA for studies where a more potent Vinca alkaloid is required without increasing total drug load, or for developing assays where DVA is the suspected active moiety.

• [1] Owellen RJ, Hartke CA, Hains FO. Pharmacokinetics and metabolism of vinblastine in humans. Cancer Res. 1977;37(8 Pt 1):2597-2602. View Source

Differentiation in Off-Target Signaling: Calmodulin-Dependent PDE Inhibition

In a study of calcium-calmodulin regulated cyclic AMP phosphodiesterase (PDE) activity, the Vinca alkaloids demonstrated a clear potency hierarchy. The order of inhibitory effects was vinblastine > desacetylvinblastine amide (vindesine) > vincristine [1]. This demonstrates that the compounds differentially affect calmodulin-dependent pathways beyond their primary tubulin target, with desacetylvinblastine amide exhibiting an intermediate effect.

Calmodulin-PDE Inhibition Rank

Class-level

VLB > DVA-amide > VCR

Rat brain PDE assay

Intermediate off-target signaling phenotype distinct from both parent and analog

Class-level inference; may support calmodulin pathway dissection when tubulin effects are controlled

Evidence Dimension	Inhibition of calcium-calmodulin stimulated PDE activity
Target Compound Data	Intermediate inhibitor
Comparator Or Baseline	Vinblastine (strongest), Vincristine (weakest)
Quantified Difference	Order of potency: vinblastine > desacetylvinblastine amide > vincristine
Conditions	In vitro enzyme assay using rat brain PDE

Why This Matters

For researchers investigating non-tubulin, calcium-calmodulin mediated mechanisms, DVA derivatives provide a unique intermediate phenotype distinct from both vinblastine and vincristine, making them a valuable tool for dissecting signaling pathways.

• [1] Watanabe K, Williams EF, Law JS, West WL. Effects of vinca alkaloids on calcium-calmodulin regulated cyclic adenosine 3',5'-monophosphate phosphodiesterase activity from brain. Biochem Pharmacol. 1981;30(4):335-340. View Source

Efficacy in Targeted Delivery: DVA-Hydrazide as a Payload in ADCs

Desacetylvinblastine's utility is uniquely demonstrated in its hydrazide form (DAVLB-HY) as a potent payload in targeted conjugates. In a human squamous carcinoma xenograft model, a PF1/D antibody conjugate of DAVLB-HY (PF1/D-DAVLBHYD) at a dose of 2 mg/kg (Vinca content) eliminated tumor growth, whereas equivalent doses of a non-binding control conjugate showed no activity [1]. In a separate colon carcinoma xenograft model, using an antibody-beta-lactamase conjugate to activate a DVA prodrug increased efficacy from moderate tumor growth inhibition (free drug) to tumor regression and long-term stabilization [2]. This demonstrates the compound's high value as a targeted warhead.

Conjugate Payload Xenograft Response

Head-to-head

Tumor-growth elimination

PF1/D-DAVLBHYD 2 mg/kg vs. non-binding conjugate

Supports targeted conjugate research; reported xenograft model response context

Human squamous carcinoma model; requires validation in independent systems

Evidence Dimension	In vivo antitumor efficacy (xenograft models)
Target Compound Data	Elimination of tumor growth (2 mg/kg) / Tumor regression and long-term stabilization
Comparator Or Baseline	Non-targeting conjugate (no activity) / Free drug (moderate tumor growth inhibition)
Quantified Difference	Conjugate achieves tumor elimination/regression vs. no activity or only moderate inhibition by controls.
Conditions	Nude mouse xenograft models (human squamous and colon carcinoma)

Why This Matters

This is a critical procurement criterion for pharmaceutical scientists developing ADCs or targeted prodrugs. DVA-hydrazide has a proven, quantifiable track record as an effective payload, with published methods for conjugation and in vivo validation, which is not as extensively documented for its simple analogs.

• [1] Johnson DA, Briggs SL, Gutowski MC, et al. Antitumor xenograft activity with a conjugate of a Vinca derivative and the squamous carcinoma-reactive monoclonal antibody PF1/D. Cancer Res. 1987;47(12):3118-3122. View Source
• [2] Meyer DL, Jungheim LN, Law KL, et al. Site-specific prodrug activation by antibody-beta-lactamase conjugates: regression and long-term growth inhibition of human colon carcinoma xenograft models. Cancer Res. 1993;53(17):3956-3963. View Source

Analytical Traceability: Validated HPLC Methods for DVA Quantification

To support its use in precise research, validated high-performance liquid chromatography (HPLC) methods have been established for the quantification of DVA alongside its parent compound. One ion-exchange normal-phase HPLC method with fluorescence detection achieved a limit of detection of 1 µg/L for both vinblastine and desacetylvinblastine in plasma and urine [1]. A separate LC-APCI-MS/MS assay for canine plasma and urine achieved limits of quantitation of 0.125 ng/mL for both analytes, with intra- and interday accuracy above 89% [2].

HPLC / LC-MS Quantification Limits

Method context

1 µg/L (HPLC-FL) / 0.125 ng/mL (LC-MS/MS)

Equivalent sensitivity for DVA and VLB

Enables precise bioanalytical monitoring in PK and metabolism studies

Methods validated in human/canine plasma and urine; accuracy >89% reported

Evidence Dimension	Analytical method detection limit
Target Compound Data	1 µg/L (HPLC-fluorescence) / 0.125 ng/mL (LC-APCI-MS/MS)
Comparator Or Baseline	Vinblastine (VBL) has identical detection limits in the same assays
Quantified Difference	None. The methods provide equivalent analytical sensitivity for both compounds.
Conditions	Human/canine plasma and urine via HPLC-fluorescence and LC-APCI-MS/MS

Why This Matters

Procurement of DVA is supported by robust, peer-reviewed analytical methods that allow for its precise quantification in complex biological matrices, a necessity for rigorous pharmacokinetic and metabolism studies.

• [1] van Tellingen O, Beijnen JH, Nooijen WJ, Bult A. High-performance liquid chromatographic determination of vinblastine, 4-O-deacetylvinblastine and the potential metabolite 4-O-deacetylvinblastine-3-oic acid in biological fluids. J Chromatogr. 1991;553(1-2):47-53. View Source
• [2] Achanta S, Challa B, et al. Simultaneous quantification of vinblastine and desacetylvinblastine concentrations in canine plasma and urine samples using LC–APCI–MS/MS. J Pharm Biomed Anal. 2012;70:563-568. View Source

Optimal Research and Industrial Applications for Desacetylvinblastine (DVA) Based on Comparative Evidence

Development of Antibody-Drug Conjugates (ADCs) and Targeted Chemotherapeutics

Based on the evidence that DVA-hydrazide conjugates can eliminate tumor growth in xenograft models at 2 mg/kg [1] and mediate tumor regression in ADC prodrug systems [2], this compound is ideally suited as a payload for targeted cancer therapies. Its established conjugation chemistry and in vivo validation provide a reliable starting point for new ADC development programs.

Pharmacokinetic and Metabolism Studies of Vinca Alkaloids

Given that DVA is the major, more biologically active metabolite of vinblastine [1], and validated analytical methods exist for its quantification down to 1 µg/L [2] and 0.125 ng/mL [3], procurement of DVA as an analytical standard is essential for accurately interpreting the pharmacokinetic and pharmacodynamic profiles of vinblastine and related agents.

Mechanistic Studies of Tubulin Binding and Dynamics

With a defined Ki for tubulin binding (2.0 x 10⁻⁵ M) that is comparable to vincristine (1.7 x 10⁻⁵ M) [1], DVA serves as a potent, chemically distinct tool for investigating microtubule polymerization and dynamics. Its close structural relationship to vinblastine, yet higher potency [2], makes it valuable for structure-activity relationship (SAR) studies around the Vinca binding site.

Investigating Calmodulin-Dependent Signaling Pathways

The differential inhibition of calcium-calmodulin regulated PDE, where DVA-amide exhibits an intermediate effect between vinblastine and vincristine [1], positions this compound as a specific tool for dissecting these off-target signaling pathways, allowing researchers to separate tubulin-mediated effects from other potential mechanisms of action.

Application

Selection Property

Validation Focus

Targeted conjugate research (ADC payloads)

Established hydrazide conjugation chemistry and in vivo model-response data

Xenograft tumor-growth endpoint monitoring; conjugate specificity validation

Pharmacokinetic and metabolism studies of Vinca alkaloids

Primary active metabolite identity; validated bioanalytical methods with defined LOD/LOQ

Quantitative accuracy in biological matrices; inter-day precision review

Mechanistic tubulin binding and SAR investigations

Defined tubulin Ki comparable to vincristine; chemically distinct scaffold

Competitive binding assay reproducibility; microtubule dynamics endpoint verification

Calmodulin-dependent signaling pathway dissection

Intermediate PDE inhibition phenotype between VLB and VCR

Off-target pathway-response interpretation; tubulin-independent control experiments

• [1] Johnson DA, Briggs SL, Gutowski MC, et al. Antitumor xenograft activity with a conjugate of a Vinca derivative and the squamous carcinoma-reactive monoclonal antibody PF1/D. Cancer Res. 1987;47(12):3118-3122. View Source
• [2] Meyer DL, Jungheim LN, Law KL, et al. Site-specific prodrug activation by antibody-beta-lactamase conjugates: regression and long-term growth inhibition of human colon carcinoma xenograft models. Cancer Res. 1993;53(17):3956-3963. View Source
• [3] Achanta S, Challa B, et al. Simultaneous quantification of vinblastine and desacetylvinblastine concentrations in canine plasma and urine samples using LC–APCI–MS/MS. J Pharm Biomed Anal. 2012;70:563-568. View Source
• [4] Wilson L, Creswell KM, Chin D. The mechanism of action of vinblastine. Binding of [acetyl-3H]vinblastine to embryonic chick brain tubulin and tubulin from sea urchin sperm tail outer doublet microtubules. Biochemistry. 1975;14(26):5586-5592. View Source
• [5] Owellen RJ, Hartke CA, Hains FO. Pharmacokinetics and metabolism of vinblastine in humans. Cancer Res. 1977;37(8 Pt 1):2597-2602. View Source
• [6] Watanabe K, Williams EF, Law JS, West WL. Effects of vinca alkaloids on calcium-calmodulin regulated cyclic adenosine 3',5'-monophosphate phosphodiesterase activity from brain. Biochem Pharmacol. 1981;30(4):335-340. View Source